Cas no 312922-11-5 (5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid)

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-methylphenyl group at the 5-position and a trifluoromethyl group at the 7-position. The carboxylic acid functionality at the 2-position enhances its potential for further derivatization, making it a versatile intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the aromatic methyl substitution may influence binding interactions in target applications. This compound is particularly valuable in the synthesis of biologically active molecules, offering a balance of reactivity and stability for exploratory studies in drug discovery and material science.

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid structure

312922-11-5 structure

Product Name:5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid

CAS No:312922-11-5

MF:C₁₅H₁₀F₃N₃O₂

MW:321.254013538361

MDL:MFCD01528024

CID:3069786

PubChem ID:3124928

Update Time:2025-06-08

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-methylphenyl)-4-trifluoromethylpyrazolo[1,5-a]pyrimidine-7-carboxylic
- 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- CS-0314932
- SR-01000596989-1
- 5-(p-Tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- STK504029
- CCG-106916
- AKOS000556171
- H24141
- 5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
- SR-01000596989
- 5-(p-Tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- MFCD01528024
- LS-02342
- ALBB-006607
- SCHEMBL6030712
- KEAFDTIBGLXITO-UHFFFAOYSA-N
- 312922-11-5
- 5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid
- MDL： MFCD01528024
- Inchi： 1S/C15H10F3N3O2/c1-8-2-4-9(5-3-8)10-6-12(15(16,17)18)21-13(19-10)7-11(20-21)14(22)23/h2-7H,1H3,(H,22,23)
- InChI Key： KEAFDTIBGLXITO-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2C=CC(C)=CC=2)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

Exact Mass: 321.07251106Da
Monoisotopic Mass: 321.07251106Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 67.5Å²

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Security Information

HazardClass：IRRITANT

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Pricemore >>

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Chemenu	CM271732-1g	5-(p-Tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	312922-11-5	97%	1g	$302	2021-08-18
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abcr	AB406115-500 mg	5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	312922-11-5		500MG	€313.80	2023-01-22
abcr	AB406115-1 g	5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	312922-11-5		1g	€406.00	2023-04-25
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